BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 6-Bromohexanal (boiling
point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromohexanal

Cat. No.: B1279084

Technical Guide: Physical Properties of 6-
Bromohexanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 6-
Bromohexanal, specifically its boiling point and density. The information is compiled to assist
researchers and professionals in drug development and other scientific fields where this
compound is of interest.

Core Physical Properties

The physical characteristics of 6-Bromohexanal are crucial for its handling, application in
synthetic chemistry, and for purification processes. Below is a summary of its key physical data.

Data Presentation
Physical Property Value Conditions
Boiling Point 72-75 °C at 1.5 Torr[1]
207.2 £ 23.0 °C (predicted) at 760 mmHg[2]
Density 1.0192 g/cm3 at 25 °CJ[1]
1.3 £ 0.1 g/cm3 (predicted) Not specified[2]
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Experimental Methodologies

While specific experimental protocols for the determination of 6-Bromohexanal’s physical
properties are not extensively detailed in the available literature, standard organic chemistry
techniques are applicable.

Determination of Boiling Point

The boiling point of a liquid, such as 6-Bromohexanal, can be determined using several
established laboratory methods. A common and effective technique is the Thiele tube method,
which is suitable for small sample volumes.

General Protocol using a Thiele Tube:
e A small amount of the 6-Bromohexanal sample is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the
sample.

e The test tube is attached to a thermometer.
e The entire assembly is heated in a Thiele tube containing a high-boiling point oil.

o As the temperature rises, a steady stream of bubbles will emerge from the open end of the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is recorded as the temperature at which the liquid sample begins to enter
the capillary tube.

Alternatively, for larger sample sizes, a simple distillation apparatus can be used. The
temperature at which the liquid consistently condenses on the thermometer bulb during
distillation corresponds to its boiling point at the recorded atmospheric pressure.

Determination of Density
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The density of liquid 6-Bromohexanal can be determined by measuring the mass of a known
volume of the substance.

General Protocol:

An empty, dry graduated cylinder or pycnometer is weighed on an analytical balance.

e A known volume of 6-Bromohexanal is carefully added to the graduated cylinder or
pycnometer.

o The container with the sample is then re-weighed.

e The mass of the 6-Bromohexanal is calculated by subtracting the mass of the empty
container from the mass of the container with the sample.

e The density is then calculated by dividing the mass of the sample by its volume. For accurate
results, the temperature at which the measurement is taken should be recorded.

Synthesis Workflow

6-Bromohexanal is commonly synthesized via the oxidation of its corresponding alcohol, 6-
bromo-1-hexanol. This precursor is typically prepared from 1,6-hexanediol. The overall
synthetic pathway is a two-step process.

Experimental Workflow for the Synthesis of 6-
Bromohexanal
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Caption: Synthesis pathway of 6-Bromohexanal.
Step 1: Synthesis of 6-Bromo-1-hexanol from 1,6-Hexanediol

A common method for the selective monobromination of 1,6-hexanediol involves reacting it with
hydrobromic acid in toluene. The water generated during the reaction is removed azeotropically
using a Dean-Stark apparatus to drive the reaction to completion. The crude product is then
purified, typically by vacuum distillation or column chromatography.

Step 2: Oxidation of 6-Bromo-1-hexanol to 6-Bromohexanal

The synthesis of 6-Bromohexanal is achieved through the oxidation of 6-bromo-1-hexanol. A
mild oxidizing agent such as pyridinium chlorochromate (PCC) is often used to prevent over-
oxidation to the carboxylic acid. The reaction is typically carried out in an anhydrous solvent like
dichloromethane (CH2zClz). Careful control of the reaction conditions is necessary to ensure a
good yield of the desired aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279084#physical-properties-of-6-bromohexanal-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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